Cas no 2792186-06-0 (1-methyl-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}-1H-pyrazole trihydrochloride)

• Product Name: 1-methyl-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}-1H-pyrazole trihydrochloride
• CAS No: 2792186-06-0
• MF: C₉H₁₅Cl₃N₆
• MW: 313.614597558975
• CID: 6558695
• PubChem ID: 165734020
• Update Time: 2025-11-01

1-methyl-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}-1H-pyrazole trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2792186-06-0
• EN300-37440734
• 1-methyl-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}-1H-pyrazole trihydrochloride

• Inchi： 1S/C9H12N6.3ClH/c1-14-6-7(4-11-14)9-13-12-8-5-10-2-3-15(8)9;;;/h4,6,10H,2-3,5H2,1H3;3*1H
• InChI Key： YYGXYIAWKUMVAZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N12C(C3C=NN(C)C=3)=NN=C1CNCC2

Computed Properties

• Exact Mass: 312.042378g/mol
• Monoisotopic Mass: 312.042378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų

Additional information on 1-methyl-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}-1H-pyrazole trihydrochloride

Introduction to 1-methyl-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}-1H-pyrazole trihydrochloride (CAS No. 2792186-06-0)

1-methyl-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}-1H-pyrazole trihydrochloride is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate fused ring system, which includes pyrazole, triazolo[4,3-a]pyrazine, and methyl substituents. The presence of multiple nitrogen atoms in its structure imparts unique electronic and steric properties, making it a promising candidate for various biological applications.

The CAS No. 2792186-06-0 uniquely identifies this molecule in scientific literature and databases. Its molecular formula and structural configuration have been meticulously studied to understand its potential pharmacological effects. The compound’s trihydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in in vitro and in vivo experimental settings.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their ability to interact with biological targets in complex ways. The 1-methyl-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}-1H-pyrazole trihydrochloride structure exhibits a high degree of functionalization, which allows for selective binding to specific enzymes or receptors. This characteristic is particularly valuable in the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In the realm of medicinal chemistry, the 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine core is known for its versatility in forming stable complexes with biological molecules. Researchers have leveraged this scaffold to design molecules with enhanced bioavailability and reduced toxicity. The methyl group at the 1-position of the pyrazole ring further modulates the compound’s pharmacokinetic profile by influencing its metabolic pathways.

The trihydrochloride form of this compound ensures optimal stability under various storage conditions. This is crucial for maintaining the integrity of the molecule during transportation and experimentation. In pharmaceutical research labs, such stability is often a prerequisite for conducting long-term studies on drug efficacy and safety.

One of the most compelling aspects of 1-methyl-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}-1H-pyrazole trihydrochloride is its potential as an intermediate in synthesizing more complex drug candidates. By serving as a building block for larger molecules with additional functional groups or modifications,CAS No. 2792186-06-0 can be integrated into diverse chemical frameworks to explore new therapeutic avenues.

The study of this compound has been complemented by computational chemistry approaches. Molecular modeling techniques have been employed to predict how 1-methyl-4-{5H,6H,7H,8H-[1,2